Cas no 79834-39-2 (Piperazine, 1-(4-aminobenzoyl)-4-phenyl-)

• Product Name: Piperazine, 1-(4-aminobenzoyl)-4-phenyl-
• CAS No: 79834-39-2
• MF: C₁₇H₁₉N₃O
• MW: 281.352263689041
• CID: 531908
• PubChem ID: 12932882
• Update Time: 2025-04-19

Piperazine, 1-(4-aminobenzoyl)-4-phenyl- Chemical and Physical Properties

Names and Identifiers

• Piperazine, 1-(4-aminobenzoyl)-4-phenyl-
• (4-aminophenyl)-(4-phenylpiperazin-1-yl)methanone
• SCHEMBL1711050
• AKOS000151468
• (4-Aminophenyl)(4-phenylpiperazin-1-yl)methanone
• 79834-39-2
• QPPABRGJQWIDGZ-UHFFFAOYSA-N
• (4-Amino-phenyl)-(4-phenyl-piperazin-1-yl)-methanone
• Oprea1_450772
• DTXSID60513303
• A1-53579

• Inchi： 1S/C17H19N3O/c18-15-8-6-14(7-9-15)17(21)20-12-10-19(11-13-20)16-4-2-1-3-5-16/h1-9H,10-13,18H2
• InChI Key： QPPABRGJQWIDGZ-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)N)N1CCN(C2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 281.152812238g/mol
• Monoisotopic Mass: 281.152812238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 49.6Ų